Cas no 2137579-59-8 (1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo-)

• Product Name: 1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo-
• CAS No: 2137579-59-8
• MF: C₆H₄F₂I₂N₂O₂
• MW: 427.913912773132
• CID: 5297465
• Update Time: 2025-06-22

1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-diiodo-1H-imidazol-1-yl)-2,2-difluoropropanoic acid
• 3-(4,5-Diiodoimidazol-1-yl)-2,2-difluoropropanoic acid
• 1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo-

• Inchi： 1S/C6H4F2I2N2O2/c7-6(8,5(13)14)1-12-2-11-3(9)4(12)10/h2H,1H2,(H,13,14)
• InChI Key： PZVOAUCRCLWALL-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)O)(F)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Additional information on 1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo-

Introduction to 1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo (CAS No. 2137579-59-8)

The compound 1H-Imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo (CAS No. 2137579-59-8) represents a fascinating intersection of heterocyclic chemistry and medicinal innovation. This unique molecular structure, characterized by its α,α-difluoro and 4,5-diiodo substituents on the 1H-imidazole backbone, has garnered significant attention in the pharmaceutical and chemical research communities due to its potential biological activity and synthetic utility.

At the core of this compound's appeal lies its structural complexity, which combines the versatility of the imidazole ring—a well-documented scaffold in drug discovery—with fluorine and iodine atoms that introduce both electronic and steric effects. The α,α-difluoro substitution pattern is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In contrast, the 4,5-diiodo modification provides additional opportunities for selective functionalization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 1H-imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo moiety may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The presence of multiple halogen atoms enhances its potential as a probe molecule for understanding halogen bonding interactions—a critical factor in drug design.

The synthesis of this compound presents an intriguing challenge due to the delicate balance required to introduce both fluorine and iodine substituents while maintaining structural integrity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been instrumental in achieving high yields and purity. These techniques not only streamline the production process but also open avenues for further derivatization and structural optimization.

In the realm of medicinal chemistry, the α,α-difluoro-4,5-diiodo derivative of imidazole has been explored as a precursor for more complex pharmacophores. Researchers have leveraged its reactivity to develop novel analogs with enhanced bioavailability and targeted therapeutic effects. For instance, modifications at the 1H-imidazole position have been shown to modulate receptor selectivity, while the difluoro group contributes to resistance against enzymatic degradation.

The growing interest in halogenated heterocycles has also spurred investigations into their role in medicinal applications. The 4,5-diiodo structure serves as a versatile handle for further functionalization via palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions. Such transformations have been utilized to introduce additional pharmacologically relevant groups while preserving the core imidazole scaffold.

From a biochemical perspective, the electronic properties imparted by fluorine and iodine atoms influence both the reactivity and solubility of this compound. The α,α-difluoro moiety enhances lipophilicity—a desirable trait for oral bioavailability—while the 4,5-diiodo substituents may participate in hydrogen bonding or π-stacking interactions with biological targets. These characteristics make it a promising candidate for further exploration in drug development pipelines.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to improve drug-like properties such as solubility and binding affinity. The 1H-imidazole-1-propanoic acid, α,α-difluoro-4,5-diiodo structure exemplifies this trend by integrating multiple halogen atoms into a heterocyclic framework known for its biological relevance. Its potential applications span across oncology, immunology, and anti-inflammatory therapies.

As computational methods continue to evolve, virtual screening techniques have become indispensable tools for identifying promising candidates like this one. High-throughput docking studies have been performed to evaluate its interaction with protein targets such as kinases and transcription factors. The results suggest that subtle modifications around the imidazole-propanoic acid core could enhance potency while minimizing off-target effects.

The environmental impact of halogenated compounds is another critical consideration in their development. While these elements offer significant advantages in medicinal chemistry applications, sustainable synthetic routes are being prioritized to minimize waste generation during production. Green chemistry principles are being applied to optimize processes involving fluorination and iodination steps, ensuring that future derivatives can be developed responsibly.

In conclusion,1H-Imidazole-1-propanoic acid, α,α-difluoro, 4,5-diiodo(CAS No. 2137579-59-8) stands as a testament to innovation at the intersection of organic synthesis and therapeutic discovery. Its unique structural features—comprising an imidazole ring functionalized with α,α-difluoroand 4,5-diiodosubstituents—position it as a versatile building block for next-generation pharmaceuticals. As research progresses,this compound will undoubtedly play a pivotal role in advancing our understanding of halogenated heterocycles*and their potential applications*in human health care.